Cas no 445250-00-0 ((Z)-4-(3-Bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzylidene)-2-(thiophen-2-yl)oxazol-5(4H)-one)

• Product Name: (Z)-4-(3-Bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzylidene)-2-(thiophen-2-yl)oxazol-5(4H)-one
• CAS No: 445250-00-0
• MF: C₂₃H₁₇BrFNO₄S
• MW: 502.352787733078
• CID: 4766511
• Update Time: 2025-07-02

(Z)-4-(3-Bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzylidene)-2-(thiophen-2-yl)oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• LCB016
• (Z)-4-(3-Bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzylidene)-2-(thiophen-2-yl)oxazol-5(4H)-one
• STK957690
• (4Z)-4-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzylidene}-2-(thiophen-2-yl)-1,3-oxazol-5(4H)-one
• 4-{3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzylidene}-2-(2-thienyl)-1,3-oxazol-5(4H)-one

• Inchi： 1S/C23H17BrFNO4S/c1-2-28-19-12-14(11-18-23(27)30-22(26-18)20-8-5-9-31-20)10-16(24)21(19)29-13-15-6-3-4-7-17(15)25/h3-12H,2,13H2,1H3/b18-11-
• InChI Key： JGINIWPYPKBEJO-WQRHYEAKSA-N
• SMILES： BrC1=CC(/C=C2/C(=O)OC(C3=CC=CS3)=N/2)=CC(=C1OCC1C=CC=CC=1F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 705
• XLogP3: 6.2
• Topological Polar Surface Area: 85.4

Experimental Properties

• Color/Form: Solid powder

(Z)-4-(3-Bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzylidene)-2-(thiophen-2-yl)oxazol-5(4H)-one Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (Z)-4-(3-Bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzylidene)-2-(thiophen-2-yl)oxazol-5(4H)-one

Comprehensive Analysis of (Z)-4-(3-Bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzylidene)-2-(thiophen-2-yl)oxazol-5(4H)-one (CAS No. 445250-00-0)

The compound (Z)-4-(3-Bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzylidene)-2-(thiophen-2-yl)oxazol-5(4H)-one, identified by CAS No. 445250-00-0, represents a sophisticated heterocyclic organic molecule with significant potential in pharmaceutical research and material science. Its intricate structure combines a benzylidene-oxazolone core with thiophene and fluorobenzyl substituents, making it a subject of interest for drug discovery and fluorescence applications. Researchers are increasingly exploring its structure-activity relationships (SAR) due to its unique electronic properties and potential as a bioactive scaffold.

In recent years, the demand for small-molecule probes and targeted therapeutics has surged, placing compounds like CAS 445250-00-0 at the forefront of medicinal chemistry. Its brominated aromatic and ethoxy-functionalized moieties enhance its reactivity in cross-coupling reactions, a feature highly valued in polymer synthesis and bioconjugation. Moreover, the presence of a fluorobenzyloxy group suggests potential applications in PET imaging or as a metabolic tracer, aligning with current trends in precision medicine.

The thiophene-oxazolone hybrid system in this compound has garnered attention for its photophysical properties, particularly in organic electronics. Studies indicate that such structures exhibit tunable fluorescence, making them candidates for OLEDs or sensor materials. This aligns with the growing market for sustainable optoelectronic devices, where users frequently search for terms like "high-efficiency emitters" and "low-cost organic semiconductors".

From a synthetic chemistry perspective, CAS 445250-00-0 poses intriguing challenges due to its Z-configuration and steric hindrance around the benzylidene double bond. Optimizing its yield often involves palladium-catalyzed methodologies or microwave-assisted synthesis, topics frequently queried in academic databases. The compound’s solubility profile (moderate in polar aprotic solvents) also makes it relevant to discussions on formulation strategies for poorly soluble drugs.

Environmental and green chemistry considerations are increasingly shaping research around such compounds. Users often search for "eco-friendly synthesis routes" or "biodegradable intermediates", prompting investigations into catalytic reductions or enzymatic modifications of bromo-ethoxybenzyl derivatives. The 2-fluorobenzyl moiety, in particular, is studied for its balance between lipophilicity and metabolic stability, key parameters in ADME/Tox profiling.

In conclusion, (Z)-4-(3-Bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzylidene)-2-(thiophen-2-yl)oxazol-5(4H)-one exemplifies the convergence of multidisciplinary chemistry. Its versatility spans drug design, materials engineering, and analytical applications, addressing contemporary needs like theranostic agents and smart materials. As databases index more studies on its crystal packing and quantum yield, this compound is poised to remain a high-impact research subject.